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Compound of Interest

Compound Name: Methyl homovanillate

Cat. No.: B103193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Methyl homovanillate (CAS 15964-80-4). The document presents quantitative
data in a structured format, details relevant experimental protocols, and visualizes key chemical
and biological pathways to serve as an essential resource for professionals in research and
drug development.

Core Physicochemical Properties

Methyl homovanillate, the methyl ester of homovanillic acid, is a key metabolite in the
dopamine degradation pathway.[1][2][3] Understanding its physicochemical characteristics is
fundamental for its application in metabolic studies, biomarker research, and as a potential
building block in medicinal chemistry.

Data Summary

The quantitative physicochemical properties of Methyl homovanillate are summarized in the
table below. It is important to distinguish between experimentally determined values and
computationally predicted data, as indicated in the 'Notes' column.
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Property Value Units Data Type Source(s)
methyl 2-(4-
hydroxy-3-
IUPAC Name - - [1]
methoxyphenyl)a
cetate
CAS Number 15964-80-4 - - [1][4]15]
Molecular
Ci10H1204 - - [1]1(3][4]
Formula
Molecular Weight  196.20 g/mol - [11[4115]
Off-white to .
Appearance ) - Experimental [4]
yellow solid
Melting Point 120 °C Experimental [41[6]
Boiling Point 120-122 °C Experimental [4116]
. Limited solubility o
Water Solubility - Qualitative -
expected
pKa 9.77+£0.18 - Predicted [41[6]
Computed
logP 0.7 - [1]
(XLogP?3)

Note on Boiling Point: The reported value was measured under vacuum at a pressure of 0.7
Torr. Note on Solubility: While specific quantitative data is not available, its structure suggests
limited solubility in water and good solubility in polar organic solvents like methanol, ethanol,
and DMSO. Its precursor, homovanillic acid, has a water solubility of 17 mg/mL.[7]

Experimental Protocols & Methodologies

Detailed and reproducible protocols are critical for the synthesis and characterization of
chemical compounds. This section outlines the synthesis of Methyl homovanillate and
standard methodologies for determining its key physicochemical properties.
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Synthesis of Methyl Homovanillate via Fischer
Esterification

Methyl homovanillate is efficiently synthesized by the acid-catalyzed esterification of its

precursor, Homovanillic acid (HVA).[2]

Materials:

Homovanillic acid (HVA)

Anhydrous methanol (MeOH)

Concentrated sulfuric acid (H2S0Oa) or other acid catalyst
Dichloromethane (DCM) or other suitable extraction solvent
Saturated sodium bicarbonate (NaHCOs) solution

Silica gel for column chromatography

Protocol:

Reaction Setup: Dissolve Homovanillic acid in an excess of anhydrous methanol in a round-
bottom flask equipped with a reflux condenser.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution
dropwise.

Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-6 hours,
monitoring the reaction progress via Thin-Layer Chromatography (TLC).[2]

Workup: After cooling to room temperature, neutralize the excess acid with a saturated
solution of sodium bicarbonate.

Extraction: Extract the product into an organic solvent such as dichloromethane.

Purification: Purify the crude ester product using silica gel column chromatography to yield
pure Methyl homovanillate.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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